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Compound of Interest

Compound Name:
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4

Cat. No.: B131116 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery and the safety of laboratory personnel are paramount. The proper disposal of

specialized research chemicals like O-Benzyl Posaconazole-4-hydroxyphenyl-d4, a

deuterated analogue of a posaconazole intermediate, is a critical component of responsible

laboratory practice. Due to the absence of a specific Safety Data Sheet (SDS) for this exact

compound, a comprehensive disposal plan must be formulated based on the known hazards of

its parent compound, posaconazole, and established guidelines for hazardous pharmaceutical

waste.

Hazard Profile and Disposal Overview
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 should be handled as a hazardous substance.

The parent compound, posaconazole, is associated with significant health risks, including

being suspected of causing damage to the unborn child and causing organ damage through

prolonged or repeated exposure[1][2]. Consequently, the deuterated form must be managed

with the same level of caution. The recommended disposal method for posaconazole is through

an approved waste disposal plant, which typically involves incineration by a licensed hazardous

waste management company[1][2][3][4].

All personnel handling this compound must be thoroughly trained on its potential hazards and

the proper disposal procedures outlined in their institution's Chemical Hygiene Plan and

Hazardous Waste Manual[5][6].
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Quantitative Data Summary
While specific quantitative disposal parameters for O-Benzyl Posaconazole-4-
hydroxyphenyl-d4 are not available, the following table summarizes key information derived

from its chemical identity and the disposal guidelines for analogous hazardous materials.

Parameter Value/Guideline Source(s)

Chemical Name
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4
[7][8]

CAS Number 1246814-94-7 [9]

Primary Hazard(s)

Suspected of damaging the

unborn child; Causes damage

to organs through prolonged or

repeated exposure (based on

parent compound)

[1][2]

Recommended Disposal

Method

Incineration via a licensed

hazardous waste facility
[3][10]

Waste Container Type

Labeled, sealed, and

compatible container for

hazardous chemical waste

(often a black container)

[4][10][11]

Regulatory Framework

EPA (RCRA, Subpart P), state,

and local regulations for

hazardous pharmaceutical

waste

[4][10]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol provides a direct, step-by-step guide for the proper disposal of O-Benzyl
Posaconazole-4-hydroxyphenyl-d4 in a laboratory setting. This procedure is designed to

ensure safety and regulatory compliance.
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Materials Required:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Designated hazardous waste container (black, with a secure lid, and properly labeled).

Waste accumulation log.

Spill kit for hazardous chemicals.

Procedure:

Personnel Training and Preparation:

Ensure all personnel handling the waste have received training on hazardous waste

management and are familiar with the institution's specific procedures.

Review the Safety Data Sheet for the parent compound, posaconazole, to understand the

associated hazards.

Don all required PPE before handling the chemical.

Waste Segregation:

Do not mix O-Benzyl Posaconazole-4-hydroxyphenyl-d4 waste with other waste

streams (e.g., non-hazardous trash, sharps, biohazardous waste).

This includes pure, unused compound, contaminated labware (e.g., vials, pipette tips,

gloves), and any material used for spill cleanup.

Containment and Labeling:

Place all solid waste contaminated with O-Benzyl Posaconazole-4-hydroxyphenyl-d4
directly into the designated hazardous waste container.

Ensure the container is clearly labeled with "Hazardous Waste," the chemical name "O-
Benzyl Posaconazole-4-hydroxyphenyl-d4," and the associated hazard warnings.
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Keep the container securely sealed when not in use.

Waste Accumulation:

Store the hazardous waste container in a designated, secure satellite accumulation area

within the laboratory.

Maintain a log of the waste added to the container, noting the date and quantity.

Disposal Request and Pickup:

Once the container is full or has reached the designated accumulation time limit, submit a

hazardous waste pickup request to your institution's Environmental Health and Safety

(EHS) office.

Follow the specific procedures provided by the EHS office for collection by a licensed

hazardous waste contractor.

Emergency Procedures:

In the event of a spill, immediately alert personnel in the area and follow the procedures

outlined in your laboratory's spill response plan.

Use the appropriate spill kit to contain and clean up the material. All cleanup materials

must be disposed of as hazardous waste.

Documentation:

Retain all documentation related to the disposal of the hazardous waste, including the

waste accumulation log and any manifests provided by the waste contractor, in

accordance with institutional and regulatory requirements.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for O-Benzyl Posaconazole-4-hydroxyphenyl-
d4, the following diagram illustrates the key decision points and actions required.
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Disposal Workflow for O-Benzyl Posaconazole-4-hydroxyphenyl-d4

Start: Generation of
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 Waste

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Emergency: Spill Occurs

Potential Event

Step 2: Segregate Waste
(Do not mix with other waste streams)

Step 3: Place in Labeled
Hazardous Waste Container

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Request Pickup
from EHS Office

Step 6: Collection by
Licensed Waste Contractor

End: Final Disposal
(Incineration at Approved Facility)

Follow Lab Spill
Response Protocol

Dispose of cleanup
materials as hazardous waste

Click to download full resolution via product page

Caption: Disposal workflow for O-Benzyl Posaconazole-4-hydroxyphenyl-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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